Cas no 62833-49-2 (5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzenesulfonamide methanesulfonate)

• Product Name: 5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzenesulfonamide methanesulfonate
• CAS No: 62833-49-2
• MF: C₁₄H₂₅ClN₂O₆S₂
• MW: 416.9411008358
• CID: 1640898
• PubChem ID: 3047043
• Update Time: 2025-04-21

5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzenesulfonamide methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzenesulfonamide methanesulfonate
• 5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzenesulfonamide,methanesulfonic acid
• 5-Chloro-N-(2-(diethylamino)ethyl)-2-methoxy-benzenesulfonamide monomethanesulfonate
• 62833-49-2
• Benzenesulfonamide, 5-chloro-N-(2-(diethylamino)ethyl)-2-methoxy-, monomethanesulfonate
• DTXSID40212004

• Inchi： 1S/C13H21ClN2O3S.CH4O3S/c1-4-16(5-2)9-8-15-20(17,18)13-10-11(14)6-7-12(13)19-3;1-5(2,3)4/h6-7,10,15H,4-5,8-9H2,1-3H3;1H3,(H,2,3,4)
• InChI Key： XLJWQFCOKLFROZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCCN(CC)CC)(=O)=O)OC.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 416.08445
• Monoisotopic Mass: 416.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Boiling Point: 442.8°C at 760 mmHg
• Flash Point: 221.6°C
• PSA: 113.01